Cas no 347978-01-2 (6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-)

• Product name: 6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• CAS No: 347978-01-2
• MF: C₂₈H₃₀N₂O₃
• MW: 442.549407482147
• CID: 1466158

6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,2-benzoyl-1,2,3,4-tetrahydro-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-
• Methanone, [3,4-dihydro-6-hydroxy-1-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2(1H)-isoquinolinyl]phenyl-

• Inchi： 1S/C28H30N2O3/c31-24-10-13-26-23(20-24)14-17-30(28(32)22-6-2-1-3-7-22)27(26)21-8-11-25(12-9-21)33-19-18-29-15-4-5-16-29/h1-3,6-13,20,27,31H,4-5,14-19H2
• InChI Key： QNIDSCOWXYIJKG-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1C1=CC=C(OCCN3CCCC3)C=C1)C=CC(O)=C2)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 442.2258

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 656.1±55.0 °C(Predicted)
• PSA: 53.01
• pka: 9.70±0.40(Predicted)